Cas no 61773-01-1 (Pyrrolidine, 2-ethyl-5-pentyl-, trans-)
61773-01-1 structure
Product Name:Pyrrolidine, 2-ethyl-5-pentyl-, trans-
CAS No:61773-01-1
MF:C11H23N
MW:169.307023286819
CID:466665
PubChem ID:71392396
Update Time:2025-04-19
Pyrrolidine, 2-ethyl-5-pentyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 2-ethyl-5-pentyl-, trans-
- (2S,5S)-2-Ethyl-5-pentylpyrrolidine
- 61773-01-1
- DTXSID30814213
-
- Inchi: 1S/C11H23N/c1-3-5-6-7-11-9-8-10(4-2)12-11/h10-12H,3-9H2,1-2H3/t10-,11-/m0/s1
- InChI Key: LJQWKQLTDIWXEV-QWRGUYRKSA-N
- SMILES: N1[C@@H](CC)CC[C@@H]1CCCCC
Computed Properties
- Exact Mass: 169.18319
- Monoisotopic Mass: 169.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
Pyrrolidine, 2-ethyl-5-pentyl-, trans- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
61773-01-1 (Pyrrolidine, 2-ethyl-5-pentyl-, trans-) Related Products
- 765-38-8(2-Methylpyrrolidine)
- 41720-98-3((2R)-2-methylpyrrolidine)
- 59335-84-1((2S)-2-methylpyrrolidine)
- 279-40-3(7-Azabicyclo[2.2.1]heptane)
- 280-05-7(8-Azabicyclo[3.2.1]octane)
- 124602-03-5(2-(2-methylpropyl)pyrrolidine)
- 1003-28-7(2-ethylpyrrolidine)
- 3378-71-0(2,5-dimethylpyrrolidine)
- 13748-14-6(2-Propylazepane)
- 1121-44-4(2-Propylpyrrolidine)
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